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Compound of Interest

Compound Name: SR-3029

Cat. No.: B15605462 Get Quote

SR-3029 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, handling, and use of SR-3029.

Frequently Asked Questions (FAQs)
Q1: What is the primary mechanism of action for SR-3029?

A1: SR-3029 is a potent and selective ATP-competitive inhibitor of Casein Kinase 1 delta

(CK1δ) and Casein Kinase 1 epsilon (CK1ε).[1] It has IC50 values of 44 nM for CK1δ and 260

nM for CK1ε.[1] By inhibiting these kinases, SR-3029 can modulate signaling pathways where

CK1δ and CK1ε are involved, such as the Wnt/β-catenin signaling pathway.[1][2]

Q2: What are the recommended storage conditions for SR-3029?

A2: For long-term storage, SR-3029 powder should be stored at -20°C for up to 3 years or at

4°C for up to 2 years.[1] Stock solutions in a solvent should be stored at -80°C for up to 2 years

or at -20°C for up to 1 year.[1][3] It is highly recommended to aliquot stock solutions to avoid

repeated freeze-thaw cycles.[3]

Q3: In which solvents is SR-3029 soluble?

A3: SR-3029 is soluble in DMSO and DMF.[2] The solubility in DMSO is ≥ 30 mg/mL (62.44

mM) and in DMF is 30 mg/mL.[1][2] It is important to use freshly opened, anhydrous DMSO as
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it is hygroscopic and absorbed moisture can reduce the solubility of SR-3029.[3] SR-3029 is

insoluble in water and ethanol.[3]

Troubleshooting Guide
Issue 1: My SR-3029 stock solution appears to have precipitated after thawing.

Possible Cause: The compound may have come out of solution during the freeze-thaw cycle.

The concentration of the stock solution might be too high for stable storage at -20°C.

Solution:

Gently warm the vial to 37°C for a few minutes and vortex to redissolve the compound.

If precipitation persists, sonication may help to bring the compound back into solution.

For future use, consider preparing smaller aliquots to minimize freeze-thaw cycles. Storing

at -80°C is recommended for better long-term stability of solutions.[1]

Issue 2: I am having trouble dissolving SR-3029 in DMSO.

Possible Cause: The DMSO may have absorbed moisture, which can significantly impact the

solubility of SR-3029.[3]

Solution:

Use a fresh, unopened vial of anhydrous, high-purity DMSO.

Ensure that the DMSO is warmed to room temperature before opening to minimize

moisture condensation.

If solubility issues persist, gentle warming and vortexing of the solution may be beneficial.

Issue 3: I observe unexpected off-target effects in my cell-based assays.

Possible Cause: While SR-3029 is highly selective for CK1δ/ε, at high concentrations it can

inhibit other kinases such as CDK4/cyclin D1, CDK4/cyclin D3, CDK6/cyclin D1, CDK6/cyclin

D3, and FLT3.[1][2]
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Solution:

Perform a dose-response experiment to determine the optimal concentration of SR-3029
that inhibits CK1δ/ε without significant off-target effects. The EC50 for A375 human

melanoma cells is 86 nM.[1][2]

Review the literature for concentrations used in similar experimental setups.

Include appropriate positive and negative controls in your experiments to validate the

observed effects.

Data and Protocols
Physical and Chemical Properties

Property Value Reference

Molecular Weight 480.45 g/mol [1]

Formula C23H19F3N8O [1]

CAS Number 1454585-06-8 [1]

Appearance Solid (White to pink) [1]

Purity ≥98%

Solubility Data
Solvent Concentration Reference

DMSO ≥ 30 mg/mL (62.44 mM) [1]

DMF 30 mg/mL [2]

Water Insoluble [3]

Ethanol Insoluble [3]

Storage and Stability
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| Form | Storage Temperature | Stability | Reference | |---|---|---| | Powder | -20°C | 3 years |[1] | |

Powder | 4°C | 2 years |[1] | | In Solvent | -80°C | 2 years |[1] | | In Solvent | -20°C | 1 year |[1][3]

|

Experimental Protocols
Protocol 1: Preparation of SR-3029 Stock Solution (10
mM in DMSO)

Materials:

SR-3029 powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Allow the SR-3029 vial to equilibrate to room temperature before opening.

2. Weigh out the desired amount of SR-3029 powder using a calibrated analytical balance.

For example, to prepare 1 mL of a 10 mM stock solution, use 4.80 mg of SR-3029
(Molecular Weight: 480.45 g/mol ).

3. Add the appropriate volume of anhydrous DMSO to the SR-3029 powder.

4. Vortex the solution until the SR-3029 is completely dissolved. Gentle warming to 37°C can

aid in dissolution.

5. Aliquot the stock solution into smaller, single-use volumes in sterile tubes.

6. Store the aliquots at -80°C for long-term storage (up to 2 years).[1]

Protocol 2: Preparation of Working Solutions for In Vitro
Cell-Based Assays

Materials:
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10 mM SR-3029 stock solution in DMSO

Appropriate cell culture medium

Procedure:

1. Thaw a single-use aliquot of the 10 mM SR-3029 stock solution at room temperature.

2. Perform serial dilutions of the stock solution into cell culture medium to achieve the

desired final concentrations for your experiment.

3. Important: The final concentration of DMSO in the cell culture medium should be kept low

(typically ≤ 0.1%) to avoid solvent-induced toxicity. Ensure that the vehicle control

(medium with the same final concentration of DMSO) is included in your experiment.

4. Add the diluted SR-3029 to your cells and incubate for the desired time.

Visualizations
Signaling Pathway Diagram
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Caption: SR-3029 inhibits CK1δ/ε in the Wnt/β-catenin pathway.

Experimental Workflow Diagram
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Stock Solution Preparation

Working Solution and Experiment
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Caption: Workflow for SR-3029 stock solution preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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